Cas no 1261882-20-5 (4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261882-20-5
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 4986798
• Update Time: 2025-05-21

4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO2/c14-10-7-9(1-2-11(10)20-13(15,16)17)12(19)8-3-5-18-6-4-8/h1-7H
• InChI Key： FWOCGMRKLUPPCQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C1C=CN=CC=1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine

Professional Introduction to 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261882-20-5)

4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine, identified by its CAS number 1261882-20-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both pyridine and benzoyl functional groups, which are widely recognized for their potential in modulating biological pathways and interactions.

The molecular structure of 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine incorporates several key features that make it particularly interesting for medicinal chemistry applications. The benzoyl moiety, attached to a pyridine ring, provides a versatile platform for further chemical modifications and functionalization. Additionally, the presence of a bromine atom at the 3-position and a trifluoromethoxy group at the 4-position introduces electronic and steric effects that can influence the compound's reactivity and binding properties.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The structural motifs present in 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine make it a promising candidate for such applications. For instance, the pyridine ring is known to be a common pharmacophore in many bioactive molecules, capable of interacting with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug candidates. The benzoyl group can be further modified through various chemical reactions, such as condensation with amines to form amides or coupling with thiols to form thioesters. These transformations allow for the creation of diverse molecular architectures that can be optimized for specific biological activities.

The trifluoromethoxy group is another critical feature of 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine. This substituent is known for its ability to enhance metabolic stability and binding affinity towards certain biological targets. The electron-withdrawing nature of the trifluoromethoxy group can also influence the electronic properties of the molecule, making it more suitable for interactions with polar residues in protein binding pockets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. In this context, 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine represents an attractive scaffold for designing next-generation therapeutics.

In addition to its structural versatility, 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine has shown promise in preclinical studies as a modulator of enzyme activity. For example, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention.

The bromine atom at the 3-position of the benzoyl group provides another opportunity for further functionalization. Brominated compounds are frequently used in medicinal chemistry due to their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl groups into the molecular framework, expanding the chemical space available for drug discovery.

The combination of these structural features makes 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine a valuable intermediate in synthetic chemistry. Researchers can leverage its unique properties to develop novel compounds with tailored biological activities. This flexibility is particularly important in an era where personalized medicine and targeted therapy are becoming increasingly prevalent.

In conclusion, 4-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261882-20-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for designing innovative therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.